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For Researchers, Scientists, and Drug Development Professionals

Abstract
Chlorcyclamide is a synthetic compound identified as a plant growth regulator. This technical

guide provides a comprehensive overview of its chemical identity, including its IUPAC name

and structure. While detailed experimental protocols and extensive quantitative data are not

readily available in publicly accessible literature, this document compiles the existing

physicochemical properties and outlines its proposed mechanism of action. The guide also

presents a hypothetical experimental workflow for evaluating its biological activity, aiming to

provide a foundational resource for researchers and professionals in the field of agricultural

science and drug development.

Chemical Identity and Structure
Chlorcyclamide is a sulfonylurea derivative with the systematic IUPAC name 1-(4-

chlorophenyl)sulfonyl-3-cyclohex-2-en-1-ylurea.[1] An alternative IUPAC name is 4-chloro-N-

(cyclohex-2-en-1-ylcarbamoyl)benzenesulfonamide.

Chemical Structure:

The two-dimensional structure of Chlorcyclamide can be represented by the following

SMILES notation: C1CC=CC(C1)NC(=O)NS(=O)(=O)C2=CC=C(C=C2)Cl.[1]

(A 2D chemical structure diagram would be inserted here in a full whitepaper)
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Physicochemical Properties
The known physicochemical properties of Chlorcyclamide are summarized in the table below.

This data is primarily derived from computational predictions and entries in chemical

databases.

Property Value Source

Molecular Formula C₁₃H₁₅ClN₂O₃S PubChem[1]

Molecular Weight 314.79 g/mol PubChem[1]

CAS Number 19523-45-6
MedKoo Biosciences[2],

PubChem

Exact Mass 314.0491912 Da PubChem

Elemental Analysis

C: 49.60%, H: 4.80%, Cl:

11.26%, N: 8.90%, O: 15.25%,

S: 10.18%

MedKoo Biosciences

Proposed Mechanism of Action
Chlorcyclamide is classified as a plant growth regulator. Its mechanism of action is reported to

be the inhibition of gibberellin biosynthesis. Gibberellins are a class of plant hormones that play

a crucial role in various developmental processes, including stem elongation, germination,

dormancy, flowering, and fruit senescence.

By inhibiting the synthesis of gibberellins, Chlorcyclamide can lead to a reduction in cell

elongation, resulting in a more compact plant stature. This characteristic is often desirable in

agriculture to produce sturdier crops that are less prone to lodging (bending over) and to

manage the vegetative growth of ornamental plants.

The following diagram illustrates the proposed signaling pathway and mechanism of action for

Chlorcyclamide.
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Proposed mechanism of action for Chlorcyclamide.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis and biological evaluation of

Chlorcyclamide are not readily available in the current scientific literature. However, based on

its chemical structure and proposed function, a general workflow for its investigation can be

outlined.

Hypothetical Synthesis Route
A plausible synthesis could involve the reaction of 4-chlorobenzenesulfonyl isocyanate with 2-

cyclohexen-1-amine. Alternatively, it could be synthesized from 4-chlorobenzenesulfonamide

and a cyclohexenyl isocyanate precursor. Purification would likely involve recrystallization or

column chromatography.

Analytical Methods
An IR spectrophotometric method has been mentioned for the determination of

Chlorcyclamide in powders and tablets, suggesting this is a viable analytical technique for

quantification.

Biological Assay Workflow
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To evaluate the efficacy of Chlorcyclamide as a plant growth regulator, a dose-response study

on a model plant species (e.g., Arabidopsis thaliana or a commercial crop) could be conducted.

The following diagram outlines a logical experimental workflow for such a study.
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Preparation

Treatment

Data Collection

Analysis

Cultivate model plants under controlled conditions

Prepare stock solutions of Chlorcyclamide at various concentrations

Apply Chlorcyclamide solutions to treatment groups (e.g., foliar spray or soil drench)

Treat control group with vehicle solution

Measure plant height, stem diameter, and biomass at set time points

Record qualitative observations (e.g., leaf color, flowering time)

Perform statistical analysis to determine significant differences

Generate dose-response curves to determine EC50

Click to download full resolution via product page

Hypothetical workflow for evaluating Chlorcyclamide's effect on plant growth.
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Conclusion
Chlorcyclamide is a sulfonylurea-based compound with potential as a plant growth regulator

through the inhibition of gibberellin synthesis. While its fundamental chemical properties are

documented, a significant gap exists in the publicly available literature regarding detailed

experimental protocols and comprehensive quantitative biological data. The information and

hypothetical workflows presented in this guide are intended to serve as a starting point for

researchers and professionals interested in further investigating the properties and applications

of Chlorcyclamide. Further research is warranted to fully elucidate its biological activity, safety

profile, and potential for commercial application in agriculture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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